2-(4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C27H26N4O5/c1-2-3-18-27(19-24(32)28-20-14-16-23(17-15-20)31(35)36)25(33)29(21-10-6-4-7-11-21)30(26(27)34)22-12-8-5-9-13-22/h4-17H,2-3,18-19H2,1H3,(H,28,32)
• InChI Key: SNQDDGNKIXKVQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C27H26N4O5
• Molecular Weight: 486.5 g/mol

Description

2-(4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)-N-(4-nitrophenyl)acetamide, commonly known as BDP, is a pyrazolidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. BDP has been extensively studied for its chemical and biological properties, which make it a promising compound for scientific research.

Mechanism of Action

BDP exerts its biological effects by inhibiting the production of prostaglandins, which are involved in the inflammatory response. BDP binds to the enzyme cyclooxygenase (COX), which is responsible for the synthesis of prostaglandins, and prevents its activity. This results in a decrease in the production of prostaglandins, leading to the anti-inflammatory effects of BDP.
Biochemical and Physiological Effects:
BDP has been shown to have various biochemical and physiological effects, including the inhibition of COX activity, the reduction of inflammation, and the modulation of pain perception. BDP has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

BDP has several advantages for use in laboratory experiments, including its stability, solubility, and ease of synthesis. However, BDP also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on BDP, including the development of new drugs based on its chemical structure, the investigation of its potential use in the treatment of various diseases, and the exploration of its mechanisms of action. Further research is also needed to fully understand the potential risks and benefits of BDP and its derivatives.

Scientific Research Applications

BDP has various potential applications in scientific research, including its use as a diagnostic tool for the detection of diseases, as well as a therapeutic agent for the treatment of various conditions. BDP has been shown to have anti-inflammatory, analgesic, and antipyretic properties, which make it a promising candidate for the development of new drugs.